Cas no 1806727-57-0 (Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806727-57-0
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4831574
• Update Time: 2025-06-08

Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7BrF3NO4/c1-17-8(16)4-2-6(15)7(5(3-10)14-4)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： WOYDGBLTXGGQFD-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C=C(C(=O)OC)N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

Introduction to Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806727-57-0)

Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806727-57-0, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and trifluoromethoxy functional groups enhances its reactivity, making it a versatile building block for medicinal chemists.

The compound's molecular structure consists of a pyridine core substituted with multiple functional groups, including a carboxylate moiety, a hydroxyl group, and a bromomethyl group. The trifluoromethoxy group, in particular, contributes to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These properties have made Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate a subject of extensive research in the development of novel therapeutic agents.

In recent years, there has been growing interest in the application of this compound in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromomethyl group allows for further functionalization via cross-coupling reactions, enabling the creation of complex molecular architectures with high precision.

The trifluoromethoxy group is particularly noteworthy for its ability to modulate the pharmacokinetic properties of drug candidates. This group enhances binding affinity and reduces susceptibility to metabolic degradation, thereby improving the overall efficacy of therapeutic molecules. Researchers have leveraged these properties to design compounds with improved bioavailability and prolonged half-life.

Recent advancements in synthetic chemistry have further expanded the applications of Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of intricate heterocyclic compounds, which are prevalent in modern pharmaceuticals. These methods have opened new avenues for drug discovery, particularly in the realm of antiviral and anticancer therapies.

The compound's versatility has also been highlighted in studies focusing on central nervous system (CNS) drugs. The combination of hydroxyl and carboxylate groups provides multiple sites for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and permeability across biological membranes. This has been instrumental in developing novel treatments for neurological disorders.

In conclusion, Methyl 2-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutic agents. As our understanding of disease mechanisms continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.